Cas no 1538374-42-3 (1-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine)

• Product Name: 1-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• CAS No: 1538374-42-3
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 6466646
• PubChem ID: 83808753
• Update Time: 2024-01-12

1-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-fluoro-5-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• 1-{1-[2-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine
• 1538374-42-3
• EN300-1958076

• Inchi： 1S/C12H13F4N/c1-7(17)11(4-5-11)9-6-8(12(14,15)16)2-3-10(9)13/h2-3,6-7H,4-5,17H2,1H3
• InChI Key： WGMPQXNHAFJYOH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes